Cas no 2377605-80-4 (6-(2-Methoxyphenoxy)pyridine-3-boronic acid)

• Product Name: 6-(2-Methoxyphenoxy)pyridine-3-boronic acid
• CAS No: 2377605-80-4
• MF: C₁₂H₁₂BNO₄
• MW: 245.038983345032
• CID: 5523771
• Update Time: 2025-08-05

6-(2-Methoxyphenoxy)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-Methoxyphenoxy)pyridine-3-boronic acid

• Inchi： 1S/C12H12BNO4/c1-17-10-4-2-3-5-11(10)18-12-7-6-9(8-14-12)13(15)16/h2-8,15-16H,1H3
• InChI Key： NDNKNMTVWYXYAR-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(OC2=CC=CC=C2OC)N=C1)(O)O

Additional information on 6-(2-Methoxyphenoxy)pyridine-3-boronic acid

Introduction to 6-(2-Methoxyphenoxy)pyridine-3-boronic acid (CAS No. 2377605-80-4)

6-(2-Methoxyphenoxy)pyridine-3-boronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2377605-80-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This boronic acid derivative is characterized by its unique structural framework, which combines a pyridine ring with a methoxyphenyl ether moiety and a boronic acid functional group. Such structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of targeted therapeutics.

The compound’s relevance stems from its ability to participate in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis. These reactions are widely employed in the construction of complex molecular architectures, enabling the creation of novel drug candidates with enhanced pharmacological properties. The presence of the boronic acid group at the 3-position of the pyridine ring not only facilitates these transformations but also contributes to the compound’s overall reactivity and compatibility with diverse synthetic protocols.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, including cancer, inflammatory disorders, and neurological conditions. The structural motif of 6-(2-Methoxyphenoxy)pyridine-3-boronic acid has been explored as a potential scaffold for such inhibitors due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against specific kinases or other enzymes implicated in disease pathogenesis.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. Researchers have leveraged its scaffold to design molecules with tailored pharmacokinetic profiles, improved solubility, and enhanced binding affinity. The methoxyphenyl ether group, in particular, has been shown to modulate metabolic stability and oral bioavailability, making it an attractive feature for drug development. Furthermore, the pyridine ring serves as a privileged structure that can be further functionalized to introduce additional pharmacophores or improve selectivity.

Advances in computational chemistry and molecular modeling have further accelerated the exploration of 6-(2-Methoxyphenoxy)pyridine-3-boronic acid as a lead compound. These techniques allow researchers to predict binding modes and optimize molecular properties before synthesizing and testing physical samples. Such computational approaches have been instrumental in identifying promising analogs with improved therapeutic potential. For example, virtual screening studies have highlighted derivatives of this compound that may exhibit stronger binding to target proteins compared to existing therapeutics.

The synthesis of 6-(2-Methoxyphenoxy)pyridine-3-boronic acid (CAS No. 2377605-80-4) typically involves multi-step organic transformations, starting from readily available precursors. Key steps often include halogenation of a pyridine derivative followed by etherification with 2-methoxyphenol and subsequent borylation to introduce the boronic acid functionality. Recent innovations in synthetic methodologies have focused on improving yields and reducing reaction times while maintaining high purity standards. These advancements are crucial for ensuring scalability and cost-effectiveness in pharmaceutical production.

From a broader perspective, the development of novel boronic acid derivatives like 6-(2-Methoxyphenoxy)pyridine-3-boronic acid underscores the importance of heterocyclic chemistry in drug discovery. Pyridine-based compounds are particularly well-studied due to their prevalence in natural products and their ability to mimic key biological scaffolds. The integration of boronic acids into these frameworks opens up new avenues for designing molecules with unique interactions and therapeutic effects.

In conclusion, 6-(2-Methoxyphenoxy)pyridine-3-boronic acid (CAS No. 2377605-80-4) represents a significant advancement in medicinal chemistry, offering a versatile scaffold for developing next-generation therapeutics. Its structural features enable participation in cross-coupling reactions and interactions with biological targets, making it a valuable tool for researchers seeking to innovate in drug discovery. As computational methods continue to evolve and synthetic techniques improve, compounds like this are poised to play an increasingly pivotal role in addressing unmet medical needs across various therapeutic areas.